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Compound of Interest

Compound Name: N-Cyanopivalamide

Cat. No.: B15244491

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling N-
Cyanopivalamide, including personal protective equipment (PPE) recommendations,
operational plans, and disposal procedures. The following procedural, step-by-step guidance is
designed to directly answer specific operational questions, ensuring the safe handling of this
chemical in a laboratory setting.

Hazard Summary

While a specific Safety Data Sheet (SDS) for N-Cyanopivalamide is not readily available, the
hazards can be inferred from its chemical structure, which combines a nitrile group and a
pivalamide moiety. The related compound, Cyanamide, is known to be toxic if swallowed or in
contact with skin, causes severe skin burns and eye damage, may cause an allergic skin
reaction, and is suspected of causing cancer and reproductive harm.[1] Therefore, it is prudent
to handle N-Cyanopivalamide with a high degree of caution.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling N-Cyanopivalamide.
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PPE Category

Specification

Purpose

Hand Protection

Nitrile gloves (minimum 8-mil

thickness)

Provides a barrier against skin
contact. Nitrile offers good
resistance to a range of
chemicals.[2][3][4] Immediately

replace gloves if contaminated.

[3]4]

Eye and Face Protection

Chemical splash goggles and

a face shield

Protects against splashes and
aerosols.[5] Standard safety

glasses are not sufficient.

Body Protection

Flame-resistant lab coat, fully

buttoned

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood

Engineering controls are the
primary method of respiratory
protection.[6] If a fume hood is
not available or in case of a
spill, a NIOSH-approved
respirator with cartridges
appropriate for organic vapors
and particulates should be

used.

Foot Protection

Closed-toe shoes

Prevents exposure from spills.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for the safe handling of N-

Cyanopivalamide.

o Preparation and Engineering Controls:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

o Ensure that a safety shower and eyewash station are readily accessible.
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o Remove all unnecessary items from the work area to prevent contamination.

Donning PPE:

o Before handling the chemical, put on all required PPE as outlined in the table above.
Ensure gloves are inspected for any tears or defects.

Handling and Dispensing:

o Handle N-Cyanopivalamide as a solid. Avoid generating dust.

o If transferring the solid, use a spatula or other appropriate tool.

o For solutions, use a calibrated pipette or syringe to transfer the liquid.

During the Experiment:

o Keep all containers with N-Cyanopivalamide closed when not in use.

o Avoid direct contact with the chemical. If contact occurs, immediately follow first aid
procedures.

o Do not eat, drink, or apply cosmetics in the laboratory.[7]

Post-Experiment:

o Decontaminate the work area with an appropriate solvent.

o Properly label and store any remaining N-Cyanopivalamide.

o Follow the disposal plan for all waste materials.

Doffing PPE:

o Remove PPE in a manner that avoids cross-contamination.[3][4] Gloves should be
removed last.

o Wash hands thoroughly with soap and water after removing PPE.[7]
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Disposal Plan
All waste materials contaminated with N-Cyanopivalamide must be treated as hazardous

waste.

e Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, and
disposable labware, in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing N-Cyanopivalamide in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office.

Quantitative Data for a Related Compound:
Cyanamide

As a specific SDS for N-Cyanopivalamide is unavailable, the following table presents data for
the related compound Cyanamide to provide an example of the type of information to consider.
This data should be used for illustrative purposes only.

Property Value Source

Molecular Formula CH2N:z PubChem
Molecular Weight 42.04 g/mol PubChem
Appearance White crystalline solid PubChem
Melting Point 44 °C PubChem
Boiling Point 140 °C (decomposes) PubChem
Solubility in Water 850 g/L PubChem

Logical Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling N-Cyanopivalamide.

N-Cyanopivalamide PPE Selection Workflow
/

Hazard Assessment h

Start: Handling N-Cyanopivalamide

( Assess Hazards:

- Toxicity (Inferred from Cyanamide)
- Physical Form (Solid/Liquid)
- Potential for Splash/Aerosol

J

PPE Selection
\4

\4
Hand Protection: Eye/Face Protection: Body Protection: Respiratory Protection: Foot Protection:
Nitrile Gloves (min. 8-mil) Chemical Goggles & Face Shield Flame-Resistant Lab Coat Work in Fume Hood Closed-Toe Shoes

4 Operational Procedures A

Safe Handling Procedures:
- Use Engineering Controls
- Follow SOPs

\4

Waste Disposal:
- Segregate Hazardous Waste
- Follow EHS Guidelines

End: Procedure Complete
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Caption: PPE selection workflow for N-Cyanopivalamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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